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Compound of Interest

Compound Name: S 38093

Cat. No.: B1663443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of S 38093, a potent histamine H3 receptor antagonist/inverse agonist. The following

procedural guidance is intended to ensure the safety of laboratory personnel and to provide a

framework for operational planning.

S 38093 is a neuroactive compound that acts as an antagonist/inverse agonist at histamine H3

receptors.[1][2][3] While a specific Safety Data Sheet (SDS) for S 38093 is not publicly

available, its pharmacological activity necessitates cautious handling. Procedures for managing

potent neuroactive compounds should be strictly followed.

Personal Protective Equipment (PPE)
Given the potent bioactivity of S 38093, a comprehensive approach to personal protection is

mandatory to prevent accidental exposure. The following table summarizes the recommended

PPE for handling this compound.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Check for

perforations before use.

Dispose of outer gloves

immediately after handling the

compound.

Eye Protection Safety Goggles or Face Shield

Must provide a complete seal

around the eyes. A face shield

should be used in addition to

goggles when there is a risk of

splashes.

Body Protection Laboratory Coat

Should be dedicated to work

with potent compounds and

laundered separately. A

disposable gown is

recommended for handling

larger quantities.

Respiratory Protection Fume Hood or Respirator

All handling of powdered S

38093 should occur within a

certified chemical fume hood.

For procedures with a high risk

of aerosolization, a properly

fitted N95 or higher-rated

respirator should be used.

Operational and Disposal Plans
A clear and well-documented plan for the handling and disposal of S 38093 is essential for

maintaining a safe laboratory environment.

Operational Plan:

Restricted Access: Designate a specific area for handling S 38093. Access should be limited

to authorized and trained personnel.
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Weighing and Aliquoting: All weighing and preparation of solutions must be conducted in a

chemical fume hood to minimize inhalation exposure.

Spill Management: A spill kit appropriate for chemical spills should be readily available. In

case of a spill, evacuate the area and follow established institutional procedures for

hazardous material cleanup.

Decontamination: All surfaces and equipment that come into contact with S 38093 must be

decontaminated. A validated decontamination procedure should be in place.

Disposal Plan:

Proper disposal of S 38093 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Type Disposal Procedure

Unused S 38093

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed, and clearly

labeled hazardous waste container.

Contaminated PPE (e.g., gloves, disposable

gowns)

Collect in a sealed bag and dispose of as

hazardous waste.

Aqueous Waste containing S 38093

Collect in a clearly labeled, sealed waste

container. The container should be stored in a

secondary containment vessel.

Signaling Pathway of the Histamine H3 Receptor
S 38093 exerts its effects by acting as an antagonist/inverse agonist at the histamine H3

receptor (H3R). The H3R is a G protein-coupled receptor (GPCR) primarily expressed in the

central nervous system.[4][5] As a presynaptic autoreceptor, it typically inhibits the release of

histamine and other neurotransmitters.[5] As an inverse agonist, S 38093 can reduce the

constitutive activity of the H3R, leading to an increase in histamine release. The activation of
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H3R by an agonist typically leads to the inhibition of adenylyl cyclase and a decrease in cyclic

AMP (cAMP) levels.[6]
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Caption: Simplified signaling pathway of the Histamine H3 Receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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